Cas no 1804492-08-7 (3-Fluoro-6-methyl-2-nitrophenylacetic acid)

• Product Name: 3-Fluoro-6-methyl-2-nitrophenylacetic acid
• CAS No: 1804492-08-7
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 4789539
• Update Time: 2025-06-12

3-Fluoro-6-methyl-2-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-methyl-2-nitrophenylacetic acid

• Inchi： 1S/C9H8FNO4/c1-5-2-3-7(10)9(11(14)15)6(5)4-8(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： UJGWPYUQGQACAV-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1[N+](=O)[O-])CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 1.7
• Topological Polar Surface Area: 83.1

Additional information on 3-Fluoro-6-methyl-2-nitrophenylacetic acid

Recent Advances in the Study of 3-Fluoro-6-methyl-2-nitrophenylacetic acid (CAS: 1804492-08-7)

3-Fluoro-6-methyl-2-nitrophenylacetic acid (CAS: 1804492-08-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated and nitrophenylacetic acid structure, has shown promising potential in various applications, including drug development and biochemical studies. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, aiming to explore its full therapeutic and research potential.

The synthesis of 3-Fluoro-6-methyl-2-nitrophenylacetic acid has been optimized to achieve higher yields and purity, which is critical for its application in pharmaceutical formulations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. These methodological advancements have paved the way for more reliable and reproducible research outcomes.

In terms of biological activity, recent investigations have highlighted the compound's role as a potential intermediate in the synthesis of more complex molecules with therapeutic properties. Its fluorinated structure is particularly noteworthy, as fluorine atoms are known to enhance the bioavailability and metabolic stability of pharmaceutical compounds. Studies have also explored its interactions with various biological targets, suggesting possible applications in the development of anti-inflammatory and antimicrobial agents.

One of the most significant findings in recent research is the compound's ability to modulate specific enzymatic pathways. Preliminary data indicate that 3-Fluoro-6-methyl-2-nitrophenylacetic acid may act as an inhibitor or activator of certain enzymes, making it a valuable tool for biochemical studies and drug discovery. These findings are supported by in vitro and in silico studies, which have provided insights into the compound's mechanism of action at the molecular level.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicology. Ongoing research aims to address these gaps, with particular focus on its safety profile and potential side effects. Future studies are expected to explore its application in preclinical models, which will be crucial for determining its viability as a therapeutic agent.

In conclusion, 3-Fluoro-6-methyl-2-nitrophenylacetic acid (CAS: 1804492-08-7) represents a compound with significant potential in the fields of chemical biology and pharmaceuticals. Its unique structural features and biological activities make it a promising candidate for further research and development. Continued efforts to elucidate its properties and applications will undoubtedly contribute to advancements in drug discovery and therapeutic innovation.